Cas no 741721-03-9 (7H-Benzocyclohepten-7-one, 5,6,8,9-tetrahydro-1-nitro-)

• Product Name: 7H-Benzocyclohepten-7-one, 5,6,8,9-tetrahydro-1-nitro-
• CAS No: 741721-03-9
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 4166232
• PubChem ID: 59295702
• Update Time: 2025-10-30

7H-Benzocyclohepten-7-one, 5,6,8,9-tetrahydro-1-nitro- Chemical and Physical Properties

Names and Identifiers

• 7H-Benzocyclohepten-7-one, 5,6,8,9-tetrahydro-1-nitro-
• DB-100108
• SCHEMBL10202345
• 741721-03-9

• Inchi： 1S/C11H11NO3/c13-9-5-4-8-2-1-3-11(12(14)15)10(8)7-6-9/h1-3H,4-7H2
• InChI Key： ADLYNTABZPGWOH-UHFFFAOYSA-N
• SMILES： C12=CC=CC([N+]([O-])=O)=C1CCC(=O)CC2

Computed Properties

• Exact Mass: 205.07389321Da
• Monoisotopic Mass: 205.07389321Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 62.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 7H-Benzocyclohepten-7-one, 5,6,8,9-tetrahydro-1-nitro-

7H-Benzocyclohepten-7-one, 5,6,8,9-tetrahydro-1-nitro-

The compound with CAS No. 741721-03-9, commonly referred to as 7H-Benzocyclohepten-7-one, 5,6,8,9-tetrahydro-1-nitro, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound belongs to the class of bicyclic ketones and is characterized by its unique structural features. The benzocycloheptenone framework provides a rigid and aromatic system, while the tetrahydro moiety introduces a degree of flexibility and saturation within the molecule. The presence of a nitro group at position 1 adds functional diversity and reactivity to the compound.

Recent studies have highlighted the potential of 7H-Benzocyclohepten-7-one, 5,6,8,9-tetrahydro-1-nitro in drug discovery and materials science. Researchers have explored its role as a precursor in the synthesis of bioactive molecules. For instance, the compound has been utilized in the development of novel anti-inflammatory agents due to its ability to modulate specific cellular pathways. Additionally, its structural rigidity makes it an attractive candidate for use in advanced materials such as organic semiconductors and optoelectronic devices.

The synthesis of 7H-Benzocyclohepten-7-one, 5,6,8,9-tetrahydro-1-nitro involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the benzocycloheptenone skeleton through cyclization reactions and the subsequent introduction of the nitro group via selective oxidation or nitration processes. The optimization of these steps has led to higher yields and improved purity levels of the final product.

One of the most intriguing aspects of this compound is its reactivity under various conditions. The nitro group can act as both an electron-withdrawing substituent and a directing group in further synthetic transformations. This dual functionality allows chemists to design diverse derivatives tailored for specific applications. For example, recent research has focused on converting the nitro group into other functional groups such as hydroxyl or amino groups to create bioisosteres with enhanced pharmacokinetic properties.

In terms of spectroscopic characterization, 7H-Benzocyclohepten-7-one, 5,6,8,9-tetrahydro-1-nitro exhibits distinct signals in both NMR and IR spectra that are indicative of its structural features. The aromatic protons in the benzene ring show characteristic splitting patterns due to coupling constants influenced by the rigid framework. Similarly, the carbonyl group absorbs strongly in the IR spectrum at around 1680 cm⁻¹

Furthermore, computational studies using density functional theory (DFT) have provided insights into the electronic structure and reactivity of this compound. These studies have revealed that the conjugation between the aromatic ring and the ketone group significantly influences its electronic properties. Such findings are crucial for predicting how this compound will behave in different chemical environments.

Looking ahead, there is growing interest in exploring green chemistry approaches for synthesizing 7H-Benzocyclohepten-7-one derivatives. Researchers are investigating catalytic systems that can facilitate more efficient and environmentally friendly transformations while maintaining high yields and product quality.

In conclusion, CAS No. 741721-03-9, or 7H-Benzocyclohepten-7-one derivatives, represents a versatile building block with immense potential across multiple disciplines within chemistry.